Cas no 3002483-94-2 (1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol)

• Product Name: 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol
• CAS No: 3002483-94-2
• MF: C₁₁H₁₃BrClFO
• MW: 295.575725317001
• CID: 6797195
• PubChem ID: 171366142
• Update Time: 2025-06-13

1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol
• 3002483-94-2
• 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol

• Inchi： 1S/C11H13BrClFO/c1-3-6(2)11(15)9-8(14)5-4-7(13)10(9)12/h4-6,11,15H,3H2,1-2H3
• InChI Key： XAOFBBQVWGXEBE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C(C)CC)O)F)Cl

Computed Properties

• Exact Mass: 293.98223g/mol
• Monoisotopic Mass: 293.98223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.6±37.0 °C(Predicted)
• pka: 13.27±0.20(Predicted)

Additional information on 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol

Comprehensive Overview of 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol (CAS No. 3002483-94-2)

1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol (CAS No. 3002483-94-2) is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for halogenated compounds in medicinal chemistry, 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol has emerged as a key candidate for developing novel therapeutics. Its multi-halogenated aromatic ring system offers distinct electronic effects, which can influence binding affinity and metabolic stability in drug candidates.

In recent years, the scientific community has focused on sustainable synthesis methods for such compounds, aligning with the global push for green chemistry. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields. This approach resonates with the increasing emphasis on eco-friendly and cost-effective production techniques in the chemical industry.

Another area of interest is the compound's potential role in agrochemical development. The halogenated phenyl moiety is known to enhance the bioactivity of pesticides and herbicides. As the agricultural sector seeks next-generation crop protection solutions, 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol could contribute to the design of more effective and environmentally benign agrochemicals.

From a structural-activity relationship (SAR) perspective, the compound's steric and electronic properties are critical for its interactions with biological targets. Computational studies, including molecular docking and quantum chemical calculations, have been employed to predict its behavior in various applications. These insights are invaluable for optimizing its use in drug design and material science.

The compound's synthetic versatility also makes it a topic of interest in academic research. Universities and research institutions are investigating its potential as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. This aligns with the broader trend of exploring scaffold diversification to address unmet medical needs.

In conclusion, 1-(2-Bromo-3-chloro-6-fluorophenyl)-2-methylbutan-1-ol (CAS No. 3002483-94-2) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique halogenated structure and reactivity profile position it as a valuable tool for researchers aiming to develop innovative solutions in these fields. As the demand for specialty chemicals grows, this compound is likely to gain further attention in both industrial and academic settings.